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Compound of Interest

Compound Name: Platinum(II) chloride

Cat. No.: B156199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core magnetic properties of platinum(II) chloride
(PtCl₂), a key precursor in the synthesis of platinum-based therapeutics and catalysts.

Understanding these properties is fundamental to characterizing its chemical behavior,

reactivity, and potential applications in various scientific domains.

Executive Summary: Diamagnetism of Platinum(II)
Chloride
Platinum(II) chloride is unequivocally classified as a diamagnetic material.[1][2][3][4] This

property arises from the specific electronic configuration and coordination geometry of the

platinum(II) ion within the compound. Experimental measurements have consistently verified

this diamagnetic nature, revealing a negative magnetic susceptibility. This intrinsic property

influences its interaction with external magnetic fields and is a critical parameter in its

spectroscopic and analytical characterization.

Theoretical Framework: The Origin of Diamagnetism
in PtCl₂
The magnetic behavior of platinum(II) chloride is a direct consequence of its electronic

structure. The platinum atom in PtCl₂ exists in a +2 oxidation state, resulting in a d⁸ electron

configuration for the platinum(II) ion.[5][6]
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In platinum(II) chloride, each platinum center is coordinated by four chloride ligands in a

square planar geometry.[1] According to crystal field theory, this square planar arrangement

causes a specific splitting of the d-orbitals. The eight d-electrons of the Pt(II) ion fill the lower

energy d-orbitals (d_xz, d_yz, d_z², and d_xy), leaving the highest energy d_(x²-y²) orbital

vacant.[5][6] This arrangement results in all electrons being paired.[5][6] The absence of

unpaired electrons means there is no net electron spin to generate a permanent magnetic

moment, leading to the observed diamagnetism.[5][6][7]
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Quantitative Magnetic Data
The magnetic susceptibility of platinum(II) chloride has been experimentally determined. The

key quantitative value is summarized in the table below.

Parameter Symbol Value Units

Molar Magnetic

Susceptibility
χₘ -54.0 x 10⁻⁶ cm³/mol

Source:[1][3]

A negative magnetic susceptibility is the defining characteristic of a diamagnetic substance,

indicating that it is repelled by an external magnetic field.[8]

Crystal Structure and Its Implications
Platinum(II) chloride exists in two primary crystalline forms, α-PtCl₂ and β-PtCl₂.[1]

α-PtCl₂: This form has a polymeric structure, which is reported to be disordered and contains

edge- and/or corner-sharing square-planar PtCl₄ units.[1]

β-PtCl₂: This more well-defined structure is hexameric, consisting of Pt₆Cl₁₂ clusters.[1] In

this form, each platinum atom is also surrounded by four chloride ligands in a square planar

arrangement.[1]

Crucially, both polymorphs maintain the square planar coordination geometry around the Pt(II)

center, which is the fundamental reason for the compound's diamagnetism. The β form

converts to the α form upon heating to 500 °C.[1]

Experimental Determination of Magnetic
Susceptibility
The magnetic properties of coordination compounds like platinum(II) chloride are determined

using various experimental techniques.[8][9] These methods measure the force exerted on a

sample by a magnetic field.
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The Gouy Method
A historically significant and conceptually straightforward technique for measuring magnetic

susceptibility is the Gouy method.[10][11]

Protocol:

Sample Preparation: A long, cylindrical tube is filled with the powdered PtCl₂ sample to a

uniform density.

Initial Measurement: The sample tube is weighed in the absence of a magnetic field (W₁).
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Magnetic Field Application: The tube is suspended from a balance such that one end is in a

region of a strong, uniform magnetic field between the poles of an electromagnet, and the

other end is in a region of negligible field strength.

Final Measurement: The sample is weighed again in the presence of the magnetic field (W₂).

Force Determination: The apparent change in mass (ΔW = W₂ - W₁) is directly proportional

to the magnetic force exerted on the sample. For a diamagnetic substance like PtCl₂, the

sample is repelled from the field, resulting in an apparent increase in mass (W₂ > W₁).

Calculation: The volume magnetic susceptibility (κ) and subsequently the molar magnetic

susceptibility (χₘ) are calculated using the following relationship, after calibration with a

known standard like HgCo(SCN)₄:

Force (F) = ½ * κ * A * (H² - H₀²)

Where A is the cross-sectional area of the sample, H is the magnetic field strength at the

center of the magnet, and H₀ is the field strength at the other end of the sample.

The Evans Method (NMR Spectroscopy)
The Evans method is a widely used solution-based technique that determines magnetic

susceptibility by measuring the shift in the NMR signal of a reference compound in the

presence of the paramagnetic species. While PtCl₂ is insoluble in most common NMR solvents,

this method is invaluable for its soluble derivatives.[12]

Protocol (for soluble derivatives):

Reference Solution: Prepare an NMR tube with a solution of the solvent and an inert

reference compound (e.g., tetramethylsilane, TMS).

Sample Solution: Prepare a separate, precise concentration of the platinum complex in the

same solvent system, also containing the reference compound.

NMR Measurement: Acquire the NMR spectra for both solutions. The chemical shift of the

reference compound will be slightly different in the two solutions due to the bulk magnetic

susceptibility of the solution containing the platinum complex.
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Frequency Shift Calculation: The difference in the frequency (Δf) of the reference signal

between the two solutions is measured.

Susceptibility Calculation: The mass susceptibility (χ₉) is calculated using the Evans

equation:

χ₉ = (Δf / (f * c)) + χ₀

Where f is the spectrometer frequency, c is the concentration of the sample, and χ₀ is the

mass susceptibility of the solvent.

SQUID Magnetometry
A Superconducting Quantum Interference Device (SQUID) magnetometer offers the highest

sensitivity for measuring magnetic properties.[9][11]

Protocol:

Sample Preparation: A small, precisely weighed amount of the PtCl₂ sample is placed in a

sample holder.

Measurement Cycle: The sample is moved through a set of superconducting detection coils

within a highly stable magnetic field.

Signal Detection: The movement of the magnetic sample induces an electric current in the

detection coils. The SQUID device, being extremely sensitive to magnetic flux, measures this

induced current.[9]

Data Analysis: The measured voltage is proportional to the magnetic moment of the sample.

The molar magnetic susceptibility is then calculated based on the sample's mass, molar

mass, and the applied magnetic field strength. This method also allows for the investigation

of temperature-dependent magnetic properties.

Conclusion
The magnetic properties of platinum(II) chloride are well-defined and fundamentally linked to

its d⁸ square planar electronic structure. Its diamagnetism, characterized by a molar magnetic

susceptibility of -54.0 x 10⁻⁶ cm³/mol, is a cornerstone of its chemical identity. The experimental
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protocols outlined, from the foundational Gouy method to the highly sensitive SQUID

magnetometry, provide robust means for verifying these properties, ensuring accurate

characterization for applications in drug development, catalysis, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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